Cas no 1261826-18-9 (Ethyl 3-chloro-4-cyanophenylacetate)

• Product Name: Ethyl 3-chloro-4-cyanophenylacetate
• CAS No: 1261826-18-9
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4946246
• Update Time: 2025-10-23

Ethyl 3-chloro-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-cyanophenylacetate

• Inchi： 1S/C11H10ClNO2/c1-2-15-11(14)6-8-3-4-9(7-13)10(12)5-8/h3-5H,2,6H2,1H3
• InChI Key： LKWZTTNLOMTTDY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-4-cyanophenylacetate

Ethyl 3-chloro-4-cyanophenylacetate: A Comprehensive Overview

Ethyl 3-chloro-4-cyanophenylacetate, with the CAS number 1261826-18-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine and cyano groups, along with an ethoxyacetyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of Ethyl 3-chloro-4-cyanophenylacetate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of various heterocyclic structures, which are known for their pharmacological activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases.

The synthesis of Ethyl 3-chloro-4-cyanophenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by acetylation and subsequent substitution reactions to introduce the cyano and ethoxy groups. The optimization of these steps has been a focus of recent research, with chemists aiming to improve yield and reduce reaction times. For example, a team at the University of California reported a novel catalytic method that significantly enhances the efficiency of the acetylation step.

In terms of physical properties, Ethyl 3-chloro-4-cyanophenylacetate is a crystalline solid with a melting point of approximately 120°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control in industrial settings.

The application of Ethyl 3-chloro-4-cyanophenylacetate extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as polymer additives and specialty coatings. A study conducted at MIT revealed that this compound can serve as a building block for creating self-healing polymers, which have potential applications in aerospace and automotive industries.

Looking ahead, researchers are exploring new avenues for leveraging Ethyl 3-chloro-4-cyanophenylacetate's unique properties. One promising area is its use in green chemistry initiatives. By incorporating this compound into sustainable synthetic pathways, chemists aim to reduce environmental impact while maintaining high yields and product quality.